Cas no 1804151-67-4 (2-Bromo-5-(3-chloropropyl)thiophenol)

• Product Name: 2-Bromo-5-(3-chloropropyl)thiophenol
• CAS No: 1804151-67-4
• MF: C₉H₁₀BrClS
• MW: 265.597699642181
• CID: 4978755
• Update Time: 2025-08-02

2-Bromo-5-(3-chloropropyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-chloropropyl)thiophenol

• Inchi： 1S/C9H10BrClS/c10-8-4-3-7(2-1-5-11)6-9(8)12/h3-4,6,12H,1-2,5H2
• InChI Key： PRJBLIDVIYEMSV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1S)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 4
• Topological Polar Surface Area: 1

Additional information on 2-Bromo-5-(3-chloropropyl)thiophenol

Recent Advances in the Study of 2-Bromo-5-(3-chloropropyl)thiophenol (CAS: 1804151-67-4)

2-Bromo-5-(3-chloropropyl)thiophenol (CAS: 1804151-67-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophenol core functionalized with bromo and chloropropyl groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Bromo-5-(3-chloropropyl)thiophenol in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a key building block to develop a series of small molecules targeting protein kinases involved in cancer progression. The study demonstrated that derivatives of 2-Bromo-5-(3-chloropropyl)thiophenol exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. These findings highlight the compound's potential as a scaffold for anticancer drug development.

In addition to its applications in oncology, 2-Bromo-5-(3-chloropropyl)thiophenol has also been explored in the context of neurodegenerative diseases. A recent preprint article on bioRxiv detailed its use in the synthesis of compounds targeting tau protein aggregation, a hallmark of Alzheimer's disease. The study reported that thiophenol-derived analogs could disrupt tau fibril formation in vitro, suggesting a promising avenue for therapeutic intervention. Further in vivo studies are underway to validate these findings.

The synthetic versatility of 2-Bromo-5-(3-chloropropyl)thiophenol has also been leveraged in materials science. A 2024 publication in Advanced Materials described its incorporation into conductive polymers for biosensing applications. The researchers found that the bromo and chloropropyl functionalities facilitated cross-linking reactions, enhancing the stability and conductivity of the resulting polymers. This innovation opens new possibilities for the development of sensitive and selective biosensors for clinical diagnostics.

Despite these advancements, challenges remain in the large-scale production and purification of 2-Bromo-5-(3-chloropropyl)thiophenol. A recent industry report highlighted the need for optimized synthetic protocols to improve yield and reduce byproducts. Efforts are also underway to explore greener synthetic routes, such as catalytic methods, to align with sustainable chemistry principles.

In conclusion, 2-Bromo-5-(3-chloropropyl)thiophenol (CAS: 1804151-67-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to materials science, underscore its importance as a multifunctional intermediate. Future research will likely focus on expanding its utility and addressing current limitations in synthesis and scalability.